1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[4-[[2-hydroxyethyl(propan-2-yl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H26N2O2/c1-11(2)15(8-9-16)10-13-4-6-14(7-5-13)12(3)17/h11,13,16H,4-10H2,1-3H3
• InChI Key: UTDUBRMUTVPHAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCO)CC1CCN(CC1)C(=O)C
• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.36 g/mol

Description

1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS: 1353985-44-0) is a piperidine-based tertiary amine derivative featuring a (2-hydroxyethyl)(isopropyl)amino-methyl substituent at the 4-position of the piperidine ring and an ethanone group at the 1-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone typically involves multi-step organic reactions. One common method includes the alkylation of piperidine with an appropriate alkyl halide, followed by the introduction of the hydroxyethyl and isopropylamino groups through nucleophilic substitution reactions. The reaction conditions often involve the use of polar aprotic solvents such as dimethyl sulfoxide (DMSO) or acetonitrile, and bases like potassium carbonate or sodium hydride to facilitate the nucleophilic substitution.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow chemistry techniques to enhance reaction efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to a more scalable and cost-effective production process.

Chemical Reactions Analysis

Types of Reactions

1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a carbonyl group.

Reduction: The carbonyl group in the ethanone moiety can be reduced to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Conditions involving bases like sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents.

Major Products

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of an alcohol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its pharmacological properties, including potential use as a therapeutic agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyethyl and isopropylamino groups may facilitate binding to these targets, leading to modulation of their activity. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The compound belongs to a broader class of piperidin-1-yl ethanone derivatives, which exhibit diverse bioactivities depending on substituents. Below is a comparative analysis with key analogs:

Table 1: Key Structural and Physicochemical Comparisons

Compound Name / Structure	Molecular Weight (g/mol)	Key Substituents	Notable Properties	Potential Applications	References
Target Compound : 1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone	240.35	- (2-Hydroxyethyl)(isopropyl)amino-methyl - Ethanone	- Hydrophilic (hydroxyl group) - Moderate steric bulk	Receptor modulation (hypothesized)
1-{4-[({4-[(3-Bromo-4-methylphenyl)amino]-6-methoxyquinazolin-7-yl}oxy)methyl]piperidin-1-yl}-2-(5-nitro-imidazol-1-yl)ethanone	570.17	- Quinazoline core - Nitroimidazole - Bromophenyl	- High molecular weight - Electrophilic nitro group	Anticancer (kinase inhibition)
(R)-1-(3-(((2-Nitrophenyl)amino)methyl)piperidin-1-yl)ethanone	Not specified	- 2-Nitrophenylamino - Ethanone	- Chiral center (R-configuration) - Electron-withdrawing nitro group	CNS-targeted ligands (e.g., cannabinoid receptor modulation)
2-(3,5-Dinitrophenyl)-1-(piperidin-1-yl)ethanone	Not specified	- 3,5-Dinitrophenyl - Ethanone	- Amide bond isomerization - Temperature-dependent NMR shifts	Structural dynamics studies
1-{4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl}-ethanone	240.35	- Cyclopropyl(2-hydroxyethyl)amino-methyl - Ethanone	- Rigid cyclopropyl group - Similar hydrophilicity to target compound	Not specified (structural analog)
2-[(2-Hydroxy-ethyl)-isopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone	210.28	- Pyrrole ring - (2-Hydroxyethyl)(isopropyl)amino	- Lower molecular weight - Aromatic heterocycle	Antimicrobial (speculative)

Receptor Binding and Selectivity

• Cannabinoid Receptor Modulation: Piperidine carboxamide derivatives (e.g., SR141716A in ) show CB1 receptor selectivity (Ki = nM range). The target compound’s lack of aromatic halogens may reduce affinity for cannabinoid receptors but could favor other targets .
• Kinase Inhibition : Quinazoline derivatives () are designed as kinase inhibitors, leveraging their planar aromatic systems for ATP-binding pocket interactions. The target compound’s aliphatic substituents likely preclude similar activity .

Biological Activity

1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone is a complex organic compound notable for its multifaceted biological activity. With a molecular formula of C₁₃H₂₆N₂O₂ and a molecular weight of 242.36 g/mol, this compound features a piperidine ring with various functional groups, including a hydroxyl group and an ethanone moiety. These structural characteristics enable diverse interactions within biological systems, making it a subject of interest in medicinal chemistry.

Chemical Structure and Properties

The structure of 1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone can be represented as follows:

$$\text{Molecular Structure }\quad \text{C}_{13}\text{H}_{26}\text{N}_{2}\text{O}_{2}$$

This compound's unique combination of functional groups allows it to interact with various biological targets, potentially influencing numerous physiological processes.

Biological Activity Overview

Recent studies have highlighted the significant biological activities associated with this compound, particularly in pharmacology. Key areas of interest include:

• Antimicrobial Activity : Preliminary research indicates that 1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone exhibits antimicrobial properties. It has shown efficacy against certain bacterial strains, suggesting potential applications in treating infections.
• CNS Activity : The compound's structure suggests potential interactions with central nervous system (CNS) receptors, which could lead to effects on mood regulation, cognition, and other neurological functions.
• Pharmacokinetics : Understanding the pharmacokinetic profile of this compound is essential for evaluating its therapeutic potential. Initial findings suggest moderate bioavailability and favorable metabolic stability.

Interaction Studies

Interaction studies are crucial for elucidating the biological mechanisms at play. The compound is believed to interact with specific receptors or enzymes, influencing their activity and cellular pathways. Further research is necessary to identify these targets comprehensively.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Effective against certain bacterial strains
CNS Modulation	Potential effects on mood and cognition
Pharmacokinetics	Moderate bioavailability; favorable metabolic profile

Recent Research Insights

A study conducted on structurally similar compounds has provided insights into the pharmacological potential of 1-(4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone. Notably, compounds sharing structural features were evaluated for their biological activities:

Compound Name	Unique Features	Biological Activity
4-(2-Aminoethyl)piperidine	Lacks hydroxyl and carbonyl functionalities	Limited antimicrobial activity
1-(3-{[(2-Hydroxypropyl)-amino]-methyl}-piperidin)	Different alkyl substitution pattern	Moderate CNS activity
2-Hydroxy-N-isopropylacetamide	Lacks piperidine ring structure	Antimicrobial properties